2-(2,4-dichlorophenoxy)-N-4H-1,2,4-triazol-4-ylacetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(1,2,4-triazol-4-yl)acetamide
• InChI: InChI=1S/C10H8Cl2N4O2/c11-7-1-2-9(8(12)3-7)18-4-10(17)15-16-5-13-14-6-16/h1-3,5-6H,4H2,(H,15,17)
• InChI Key: DRAJXWIDLPXJOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCC(=O)NN2C=NN=C2
• Molecular Formula: C10H8Cl2N4O2
• Molecular Weight: 287.10 g/mol

Description

2-(2,4-dichlorophenoxy)-N-4H-1,2,4-triazol-4-ylacetamide, commonly known as DCPTA, is a synthetic plant growth regulator that belongs to the class of triazole compounds. It was first synthesized in the 1980s and has been widely used in the agricultural industry to stimulate plant growth and improve crop yield. In recent years, DCPTA has also gained attention in scientific research for its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of DCPTA is not fully understood, but it is believed to act as a plant hormone analog that regulates gene expression and signal transduction pathways. DCPTA has been shown to activate the expression of genes involved in stress response, photosynthesis, and nutrient uptake, which may contribute to its growth-promoting effects.
Biochemical and Physiological Effects
DCPTA has been shown to have a range of biochemical and physiological effects on plants. It can increase the activity of enzymes involved in photosynthesis and respiration, enhance the uptake of nutrients such as nitrogen and phosphorus, and improve water use efficiency. DCPTA has also been reported to affect the levels of plant hormones such as auxins and cytokinins, which play important roles in plant growth and development.

Advantages and Limitations for Lab Experiments

DCPTA has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and its effects on plant growth and development can be easily measured. However, DCPTA has some limitations, such as its potential toxicity to plants at high concentrations and its variable effects on different plant species. Careful optimization of experimental conditions is necessary to obtain consistent and reliable results.

Future Directions

There are several potential future directions for research on DCPTA. One area of interest is its use in improving the growth and yield of crops under different environmental conditions, such as drought or high salinity. DCPTA may also have applications in the production of biofuels and other renewable resources. Further studies are needed to elucidate the molecular mechanisms underlying the effects of DCPTA on plant growth and development, as well as its potential applications in other fields such as medicine or biotechnology.
In conclusion, DCPTA is a synthetic plant growth regulator that has been widely used in the agricultural industry and has gained attention in scientific research for its potential applications in various fields. Its effects on plant growth and development are well-documented, and further studies are needed to explore its potential applications and mechanisms of action.

Synthesis Methods

DCPTA can be synthesized through a multistep process starting from 2,4-dichlorophenol and hydrazine hydrate. The final product is obtained by reacting the intermediate compound with acetic anhydride and triethylamine. The synthesis of DCPTA is relatively simple and can be easily scaled up for industrial production.

Scientific Research Applications

DCPTA has been extensively studied for its effects on plant growth and development. It has been shown to promote root growth, increase photosynthesis, and enhance stress tolerance in various plant species. DCPTA has also been investigated for its potential use in improving the quality and yield of crops such as rice, wheat, and soybeans.